xestobergsterol A
xestobergsterol A
Brand Name:
Vulcanchem
CAS No.:
141272-45-9
VCID:
VC0114808
InChI:
InChI=1S/C27H44O5/c1-13(2)11-27(32)12-14(3)19-21(27)24(31)20-18-16(7-9-26(19,20)5)25(4)8-6-15(28)10-17(25)22(29)23(18)30/h13-23,28-30,32H,6-12H2,1-5H3/t14-,15-,16?,17-,18?,19+,20+,21-,22-,23-,25-,26-,27-/m1/s1
SMILES:
CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O
Molecular Formula:
C27H44O5
Molecular Weight:
448.6 g/mol
xestobergsterol A
CAS No.: 141272-45-9
Main Products
VCID: VC0114808
Molecular Formula: C27H44O5
Molecular Weight: 448.6 g/mol
CAS No. | 141272-45-9 |
---|---|
Product Name | xestobergsterol A |
Molecular Formula | C27H44O5 |
Molecular Weight | 448.6 g/mol |
IUPAC Name | (2R,4S,5R,7R,8S,9R,13R,16R,18S,19R,20R)-5,16,19,20-tetrahydroxy-7,9,13-trimethyl-5-(2-methylpropyl)pentacyclo[10.8.0.02,9.04,8.013,18]icosan-3-one |
Standard InChI | InChI=1S/C27H44O5/c1-13(2)11-27(32)12-14(3)19-21(27)24(31)20-18-16(7-9-26(19,20)5)25(4)8-6-15(28)10-17(25)22(29)23(18)30/h13-23,28-30,32H,6-12H2,1-5H3/t14-,15-,16?,17-,18?,19+,20+,21-,22-,23-,25-,26-,27-/m1/s1 |
Standard InChIKey | NXIUUQKBFNWMSY-GUYYLKMKSA-N |
Isomeric SMILES | C[C@@H]1C[C@@]([C@@H]2[C@H]1[C@]3(CCC4C([C@H]3C2=O)[C@H]([C@@H]([C@@H]5[C@@]4(CC[C@H](C5)O)C)O)O)C)(CC(C)C)O |
SMILES | CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O |
Canonical SMILES | CC1CC(C2C1C3(CCC4C(C3C2=O)C(C(C5C4(CCC(C5)O)C)O)O)C)(CC(C)C)O |
Synonyms | xestobergsterol A |
PubChem Compound | 124015 |
Last Modified | Nov 11 2021 |
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